4-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)-6-phenylpyrimidine

• IUPAC Name: 4-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)-6-phenylpyrimidine
• InChI: InChI=1S/C22H24N4/c1-17-8-10-19(11-9-17)21-16-20(18-6-4-3-5-7-18)23-22(24-21)26-14-12-25(2)13-15-26/h3-11,16H,12-15H2,1-2H3
• InChI Key: LPAOVAPKLBVPJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)N4CCN(CC4)C
• Molecular Formula: C22H24N4
• Molecular Weight: 344.5 g/mol

Description

The compound “4-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)-6-phenylpyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and phenyl groups, which are aromatic rings. The presence of a piperazine ring, a six-membered ring containing two nitrogen atoms, is also notable.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific locations of these groups on the pyrimidine ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrimidine, phenyl, and piperazine groups. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on the specific arrangement of its atoms and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, it might interact with specific receptors or enzymes in the body.

Future Directions

The future research directions for this compound could involve further studies to understand its properties, potential uses, and mechanisms of action.